CYSTEIC ACID
CYSTEIC ACID
Cysteic acid, also known as cysteate or 3-sulfoalanine, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). Cysteic acid is soluble (in water) and an extremely strong acidic compound (based on its pKa). Within the cell, cysteic acid is primarily located in the mitochondria. Cysteic acid exists in all eukaryotes, ranging from yeast to humans. Cysteic acid participates in a number of enzymatic reactions. In particular, Cysteic acid can be converted into taurine through the action of the enzyme cysteine sulfinic acid decarboxylase. Furthermore, Cysteic acid can be converted into taurine; which is mediated by the enzyme glutamate decarboxylase 1. Finally, Cysteic acid can be converted into taurine; which is catalyzed by the enzyme glutamate decarboxylase. In humans, cysteic acid is involved in the taurine and hypotaurine metabolism pathway.
Cysteic acid is an amino sulfonic acid that is the sulfonic acid analogue of cysteine. It has a role as an animal metabolite. It is an alanine derivative, an amino sulfonic acid, a carboxyalkanesulfonic acid, a cysteine derivative and a non-proteinogenic alpha-amino acid.
Beta-Sulfoalanine. An amino acid with a C-terminal sulfonic acid group which has been isolated from human hair oxidized with permanganate. It occurs normally in the outer part of the sheep's fleece, where the wool is exposed to light and weather.
Cysteic acid is an amino sulfonic acid that is the sulfonic acid analogue of cysteine. It has a role as an animal metabolite. It is an alanine derivative, an amino sulfonic acid, a carboxyalkanesulfonic acid, a cysteine derivative and a non-proteinogenic alpha-amino acid.
Beta-Sulfoalanine. An amino acid with a C-terminal sulfonic acid group which has been isolated from human hair oxidized with permanganate. It occurs normally in the outer part of the sheep's fleece, where the wool is exposed to light and weather.
Brand Name:
Vulcanchem
CAS No.:
13100-82-8
VCID:
VC0081831
InChI:
InChI=1S/C3H7NO5S/c4-2(3(5)6)1-10(7,8)9/h2H,1,4H2,(H,5,6)(H,7,8,9)
SMILES:
C(C(C(=O)O)N)S(=O)(=O)O
Molecular Formula:
C3H7NO5S
Molecular Weight:
169.16 g/mol
CYSTEIC ACID
CAS No.: 13100-82-8
Main Products
VCID: VC0081831
Molecular Formula: C3H7NO5S
Molecular Weight: 169.16 g/mol
| CAS No. | 13100-82-8 |
|---|---|
| Product Name | CYSTEIC ACID |
| Molecular Formula | C3H7NO5S |
| Molecular Weight | 169.16 g/mol |
| IUPAC Name | 2-amino-3-sulfopropanoic acid |
| Standard InChI | InChI=1S/C3H7NO5S/c4-2(3(5)6)1-10(7,8)9/h2H,1,4H2,(H,5,6)(H,7,8,9) |
| Standard InChIKey | XVOYSCVBGLVSOL-UHFFFAOYSA-N |
| SMILES | C(C(C(=O)O)N)S(=O)(=O)O |
| Canonical SMILES | C(C(C(=O)O)N)S(=O)(=O)O |
| Physical Description | Solid |
| Description | Cysteic acid, also known as cysteate or 3-sulfoalanine, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). Cysteic acid is soluble (in water) and an extremely strong acidic compound (based on its pKa). Within the cell, cysteic acid is primarily located in the mitochondria. Cysteic acid exists in all eukaryotes, ranging from yeast to humans. Cysteic acid participates in a number of enzymatic reactions. In particular, Cysteic acid can be converted into taurine through the action of the enzyme cysteine sulfinic acid decarboxylase. Furthermore, Cysteic acid can be converted into taurine; which is mediated by the enzyme glutamate decarboxylase 1. Finally, Cysteic acid can be converted into taurine; which is catalyzed by the enzyme glutamate decarboxylase. In humans, cysteic acid is involved in the taurine and hypotaurine metabolism pathway. Cysteic acid is an amino sulfonic acid that is the sulfonic acid analogue of cysteine. It has a role as an animal metabolite. It is an alanine derivative, an amino sulfonic acid, a carboxyalkanesulfonic acid, a cysteine derivative and a non-proteinogenic alpha-amino acid. Beta-Sulfoalanine. An amino acid with a C-terminal sulfonic acid group which has been isolated from human hair oxidized with permanganate. It occurs normally in the outer part of the sheep's fleece, where the wool is exposed to light and weather. |
| Synonyms | 3 Sulfoalanine 3-Sulfoalanine Acid, Cysteic beta Sulfoalanine beta-Sulfoalanine Cysteate Cysteic Acid |
| PubChem Compound | 25701 |
| Last Modified | Nov 11 2021 |
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